Cas no 67468-93-3 (1H-Benzimidazol-2-amine,4,7-dimethyl-)
67468-93-3 structure
Product Name:1H-Benzimidazol-2-amine,4,7-dimethyl-
CAS No:67468-93-3
MF:C9H11N3
MW:161.203741312027
CID:502867
PubChem ID:19017772
Update Time:2025-04-19
1H-Benzimidazol-2-amine,4,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-2-amine,4,7-dimethyl-
- 1H-Benzimidazol-2-amine,4,7-dimethyl-(9CI)
- 4,7-dimethyl-1H-Benzimidazol-2-amine
- 1H-BENZIMIDAZOL-2-AMINE,4,7-DIMETHYL
- 2-Amino-4,7-dimethylbenzimidazol
- 2-amino-4,7-dimethylbenzimidazole
- 4,7-dimethyl-1H-benzoimidazol-2-ylamine
- 4,7-dimethyl-2-aminobenzimidazole
- SCHEMBL5924180
- FT-0704696
- 67468-93-3
-
- Inchi: 1S/C9H11N3/c1-5-3-4-6(2)8-7(5)11-9(10)12-8/h3-4H,1-2H3,(H3,10,11,12)
- InChI Key: ZSAWWJYNDFERFN-UHFFFAOYSA-N
- SMILES: N1C(N)=NC2C(C)=CC=C(C)C1=2
Computed Properties
- Exact Mass: 161.09500
- Monoisotopic Mass: 161.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 54.70000
- LogP: 2.34310
1H-Benzimidazol-2-amine,4,7-dimethyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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